Cas no 1632075-13-8 (Fmoc-N-Me-Gln(Trt)-OH)

• Product Name: Fmoc-N-Me-Gln(Trt)-OH
• CAS No: 1632075-13-8
• MF: C₄₀H₃₆N₂O₅
• MW: 624.724250793457
• MDL: MFCD22200774
• CID: 4609977
• PubChem ID: 75409961
• Update Time: 2025-11-01

Fmoc-N-Me-Gln(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-Me-Gln(Trt)-OH
• Fmoc-MeGln(Trt)-OH
• Fmoc-N-Me-L-Gln(Trt)-OH
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-5-oxo-5-(tritylamino)pentanoic acid
• N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N2-methyl-N5-trityl-L-glutamine
• AS-76340
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-5-oxo-5-(tritylamino)pentanoic acid
• D87963
• SCHEMBL18725616
• 1632075-13-8
• AKOS030212562
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-4-(triphenylmethylcarbamoyl)butanoic acid
• CS-0198971

• MDL： MFCD22200774
• Inchi： 1S/C40H36N2O5/c1-42(39(46)47-27-35-33-23-13-11-21-31(33)32-22-12-14-24-34(32)35)36(38(44)45)25-26-37(43)41-40(28-15-5-2-6-16-28,29-17-7-3-8-18-29)30-19-9-4-10-20-30/h2-24,35-36H,25-27H2,1H3,(H,41,43)(H,44,45)/t36-/m0/s1
• InChI Key： RMAUSWDYZJQCPJ-BHVANESWSA-N
• SMILES： O(C(N(C)[C@H](C(=O)O)CCC(NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 624.26242225 g/mol
• Monoisotopic Mass: 624.26242225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 624.7
• XLogP3: 7.1
• Topological Polar Surface Area: 95.9

Additional information on Fmoc-N-Me-Gln(Trt)-OH

Introduction to Fmoc-N-Me-Gln(Trt)-OH (CAS No. 1632075-13-8)

Fmoc-N-Me-Gln(Trt)-OH (CAS No. 1632075-13-8) is a versatile and highly functionalized amino acid derivative that plays a crucial role in the synthesis of peptides and peptidomimetics. This compound is widely used in the fields of medicinal chemistry, protein engineering, and drug discovery due to its unique structural properties and reactivity. In this article, we will delve into the chemical structure, synthesis, applications, and recent research advancements related to Fmoc-N-Me-Gln(Trt)-OH.

Chemical Structure and Properties

Fmoc-N-Me-Gln(Trt)-OH is a protected amino acid derivative where the N-methylated glutamine residue is protected with a fluorenylmethyloxycarbonyl (Fmoc) group at the N-terminus and a trityl (Trt) group at the side chain carboxyl group. The Fmoc protecting group is commonly used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, while the Trt group provides stability and prevents unwanted side reactions during synthesis.

The molecular formula of Fmoc-N-Me-Gln(Trt)-OH is C₃₆H₃₉N₃O₆, with a molecular weight of 617.70 g/mol. The compound is a white to off-white solid at room temperature and is soluble in organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile (ACN). Its high purity and stability make it an ideal building block for complex peptide synthesis.

Synthesis and Preparation

The synthesis of Fmoc-N-Me-Gln(Trt)-OH involves several steps, starting from the commercially available L-glutamine. The first step typically involves N-methylation of L-glutamine using formaldehyde in the presence of an acid catalyst. The resulting N-methylated glutamine is then protected with the Trt group using trityl chloride in pyridine. Finally, the Fmoc group is introduced by reacting the Trt-protected N-methylated glutamine with Fmoc-OSu (N-succinimidyl 9-fluorenylmethyloxycarbonylate) in an organic solvent such as DMF.

The purity of Fmoc-N-Me-Gln(Trt)-OH can be assessed using various analytical techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

Applications in Peptide Synthesis

Fmoc-N-Me-Gln(Trt)-OH is extensively used in solid-phase peptide synthesis (SPPS) for the preparation of complex peptides and peptidomimetics. The Fmoc protecting group allows for sequential coupling reactions under mild conditions, while the Trt group ensures that the side chain remains protected until the final deprotection step. This makes Fmoc-N-Me-Gln(Trt)-OH an essential reagent in the synthesis of bioactive peptides, including those used in drug discovery and development.

In addition to SPPS, Fmoc-N-Me-Gln(Trt)-OH is also used in solution-phase peptide synthesis, where it can be coupled to other amino acids or functionalized molecules to create diverse peptide libraries. These libraries are valuable tools for high-throughput screening in drug discovery, allowing researchers to identify potential lead compounds with desired biological activities.

Recent Research Advancements

The versatility of Fmoc-N-Me-Gln(Trt)-OH has led to numerous research advancements in various fields. One notable application is in the development of peptidomimetics for therapeutic purposes. For example, recent studies have shown that N-methylated peptides derived from Fmoc-N-Me-Gln(Trt)-OH exhibit enhanced stability and bioavailability compared to their non-methylated counterparts. This property makes them attractive candidates for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In another study, researchers utilized Fmoc-N-Me-Gln(Trt)-OH to synthesize cyclic peptides with improved pharmacokinetic properties. Cyclic peptides are known for their enhanced resistance to proteolytic degradation and improved cell penetration, making them valuable therapeutic agents. The use of N-methylated amino acids like Fmoc-N-Me-Gln(Trt)-OH strong> has been shown to further enhance these properties, leading to more effective drug candidates.

Safety Considerations and Handling

Fmoc-N-Me-Gln(Trt)-OH strong> should be handled with care due to its reactivity with moisture and basic substances. It is recommended to store the compound under inert conditions at room temperature or below to maintain its stability and purity. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to prevent skin contact and inhalation.

In case of accidental exposure, immediate medical attention should be sought. Proper disposal methods should be followed according to local regulations to ensure environmental safety.

Conclusion

Fmoc-N-Me-Gln(Trt)-OH (CAS No. 1632075-13-8) strong> is a valuable reagent in the field of medicinal chemistry and peptide synthesis due to its unique structural properties and reactivity. Its applications range from the preparation of complex peptides for drug discovery to the development of peptidomimetics with enhanced therapeutic potential. Recent research advancements have further highlighted its importance in creating novel therapeutic agents with improved pharmacokinetic properties.